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Compound of Interest

Compound Name: 3',5,5'-Trichlorosalicylanilide

Cat. No.: B15561490

Get Quote

This document provides essential safety and logistical procedures for the proper disposal of

3',5,5'-Trichlorosalicylanilide (CAS: 106480-60-8). The guidance herein is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

regulatory compliance. Due to its chemical nature as a halogenated organic compound, 3',5,5'-
Trichlorosalicylanilide is classified as hazardous waste and requires specific disposal

protocols.[1][2] It is harmful if swallowed and poses a significant threat to aquatic ecosystems,

with long-lasting effects.

Immediate Safety and Handling Precautions
Before beginning any work that will generate 3',5,5'-Trichlorosalicylanilide waste, it is critical

to implement the following safety measures. All handling should occur within a certified

chemical fume hood to minimize inhalation exposure.[2] An eyewash station and safety shower

must be readily accessible.

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory. This

includes:

Gloves: Chemical-resistant gloves, such as nitrile or neoprene.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15561490#bc-rfq
https://www.benchchem.com/product/b15561490/docs?utm_src=pdf-body#standard-operating-procedure-proper-disposal-of-3-5-5-trichlorosalicylanilide
https://www.benchchem.com/product/b15561490/docs?utm_src=pdf-body#standard-operating-procedure-proper-disposal-of-3-5-5-trichlorosalicylanilide
https://www.benchchem.com/product/b15561490/docs?utm_src=pdf-body#standard-operating-procedure-proper-disposal-of-3-5-5-trichlorosalicylanilide
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Chloro_5_p_tolyl_1_2_4_triazine_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b15561490/docs?utm_src=pdf-body#standard-operating-procedure-proper-disposal-of-3-5-5-trichlorosalicylanilide
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Chloro_5_p_tolyl_1_2_4_triazine_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561490?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Protection: Safety glasses with side shields or chemical splash goggles.

Body Protection: A standard laboratory coat. A chemical-resistant apron is recommended

when handling larger quantities.[2]

Respiratory Protection: If there is a risk of generating dust outside of a fume hood, a

NIOSH-approved respirator with an organic vapor cartridge is necessary.[2]

Chemical and Hazard Profile
The following table summarizes key quantitative data and hazard information for 3',5,5'-
Trichlorosalicylanilide.

Property Data Reference(s)

CAS Number 106480-60-8 [3]

Molecular Formula C₁₃H₈Cl₃NO₂ [3]

Molecular Weight 316.57 g/mol [3]

Physical State Solid, Powder [4][5]

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

Disposal Classification
Halogenated Organic

Hazardous Waste
[1][6]

Combustion Byproducts

Nitrogen oxides (NOx), Carbon

monoxide (CO), Carbon

dioxide (CO₂), Hydrogen

chloride gas

[7]

Transport Information
Classified as a Dangerous

Good for transport
[3]
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Experimental Protocol: Step-by-Step Disposal
Procedures
This protocol details the required methodology for the safe segregation, collection, storage, and

disposal of waste containing 3',5,5'-Trichlorosalicylanilide.

Waste Identification and Segregation
Categorization: All waste containing 3',5,5'-Trichlorosalicylanilide, including pure

compound, reaction mixtures, and contaminated materials, must be categorized as

Halogenated Organic Waste.[1][2]

Segregation: This waste stream must be kept separate from all other waste types, including:

Non-halogenated organic waste.[6]

Inorganic waste (acids, bases).[1]

Solid and liquid biohazardous waste.

Sharps and regular trash.

Crucially, do not mix halogenated waste with other organic solvent wastes. Improper

mixing can create hazardous reactions and significantly complicate the final disposal

process.[2]

Container Selection and Labeling
Container Choice: Use a designated, leak-proof container that is chemically compatible with

halogenated organic compounds. The container must have a secure, threaded cap to

prevent spills and vapor release.[6]

Labeling: Before adding any waste, the container must be clearly labeled. The label must

include:

The words "Hazardous Waste".
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The full chemical name: "Waste 3',5,5'-Trichlorosalicylanilide" and any other chemical

constituents in the waste mixture. Do not use abbreviations or chemical formulas.[6]

An indication of the primary hazards (e.g., "Toxic," "Environmental Hazard").

Waste Accumulation and Storage
Location: Store the sealed hazardous waste container in a designated and secure satellite

accumulation area. This area must be well-ventilated.[2]

Secondary Containment: Place the primary waste container inside a larger, chemically

resistant secondary containment bin to mitigate potential leaks.[2]

Closure: Keep the waste container closed at all times except when actively adding waste.[6]

Decontamination and Disposal of Empty Containers
Classification: Empty containers that once held 3',5,5'-Trichlorosalicylanilide are also

considered hazardous waste.[2][8]

Decontamination Protocol:

Triple-rinse the empty container with a suitable solvent (e.g., acetone, ethanol).

Collect the resulting solvent rinsate as Halogenated Organic Waste by adding it to your

designated waste container.[2]

After triple-rinsing, deface the original label on the container.

Dispose of the decontaminated container according to your institution's specific guidelines

for chemically contaminated laboratory materials.

Spill and Emergency Procedures
Minor Spills (Solid):

Ensure proper PPE is worn.

Carefully sweep or wipe up the solid material, avoiding dust generation.[2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15561490/docs?utm_src=pdf-body#standard-operating-procedure-proper-disposal-of-3-5-5-trichlorosalicylanilide
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Chloro_5_p_tolyl_1_2_4_triazine_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Chloro_5_p_tolyl_1_2_4_triazine_A_Procedural_Guide.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b15561490/docs?utm_src=pdf-body#standard-operating-procedure-proper-disposal-of-3-5-5-trichlorosalicylanilide
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Chloro_5_p_tolyl_1_2_4_triazine_A_Procedural_Guide.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Chloro_5_p_tolyl_1_2_4_triazine_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Chloro_5_p_tolyl_1_2_4_triazine_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561490?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect the material into a sealed, labeled container for disposal as halogenated organic

waste.

Decontaminate the spill area with a suitable solvent and collect all cleaning materials (e.g.,

wipes, absorbents) as hazardous waste.[2]

Minor Spills (Solution):

Absorb the spill with an inert material (e.g., vermiculite, sand, or a commercial spill kit).[2]

Collect the absorbent material into a sealed, labeled container for disposal.

Decontaminate the area and dispose of cleaning materials as hazardous waste.

Major Spills:

Evacuate the immediate area.

Alert colleagues and contact your institution's Environmental Health and Safety (EHS)

department or emergency response team immediately.

Final Disposal
Arrangement: Contact your institution's EHS department to arrange for the pickup and

disposal of the hazardous waste container. Halogenated organic wastes are typically sent for

high-temperature incineration at a licensed hazardous waste facility.[1]

Regulations: Adhere to all local, state, and national regulations for hazardous waste

disposal. Chemical waste generators are responsible for ensuring complete and accurate

classification and disposal.[7]

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of 3',5,5'-
Trichlorosalicylanilide waste.
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Waste Generation
(3',5,5'-Trichlorosalicylanilide)

1. Identify as
Halogenated Organic Waste

Spill or
Contaminated Material?

Empty Container?

2. Segregate from
Non-Halogenated & Other Wastes

3. Select & Label Approved
'Halogenated Waste' Container

4. Add Waste to Container
(Keep Closed)

5. Store in Secure Satellite Area
with Secondary Containment

6. Arrange for Pickup by
Environmental Health & Safety (EHS)

No

Follow Spill Protocol
& Collect Debris as Waste

Yes No

Triple-Rinse Container

Yes

Collect Rinsate
as Halogenated Waste

Dispose of Clean Container
per Institutional Policy

Final Disposal
(Incineration)

Click to download full resolution via product page

Caption: Disposal workflow for 3',5,5'-Trichlorosalicylanilide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15561490?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Chloro_5_p_tolyl_1_2_4_triazine_A_Procedural_Guide.pdf
https://www.scbt.com/p/3prime-5-5prime-trichlorosalicylanilide-106480-60-8
https://downloads.ossila.com/msds/btpa.pdf
https://www.coompo.com/compounds/3+5+5+Trichlorosalicylanilide+C260070.html
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.fishersci.com/store/msds?partNumber=AC420230250&productDescription=3+3+4+5-TETRACHLOROSAL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b15561490/docs#standard-operating-procedure-proper-disposal-of-3-5-5-trichlorosalicylanilide
https://www.benchchem.com/product/b15561490/docs#standard-operating-procedure-proper-disposal-of-3-5-5-trichlorosalicylanilide
https://www.benchchem.com/product/b15561490/docs#standard-operating-procedure-proper-disposal-of-3-5-5-trichlorosalicylanilide
https://www.benchchem.com/product/b15561490/docs#standard-operating-procedure-proper-disposal-of-3-5-5-trichlorosalicylanilide
https://www.benchchem.com/product/b15561490?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561490?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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